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Compound of Interest

Compound Name: 3-Ethylacetophenone

Cat. No.: B146817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

3-Ethylacetophenone (CAS No. 22699-70-3). The information is compiled and presented to

meet the needs of researchers, scientists, and professionals in drug development, with a focus

on clear data presentation, detailed experimental protocols, and logical visualizations to ensure

safe handling and use.

Section 1: Chemical and Physical Properties
3-Ethylacetophenone, also known as 1-(3-ethylphenyl)ethanone or m-ethylacetophenone, is

an aromatic ketone.[1][2][3] It is described as a clear colorless to light yellow liquid.[3] The

quantitative physical and chemical properties of 3-Ethylacetophenone are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 22699-70-3 [1][4]

Molecular Formula C₁₀H₁₂O [1]

Molecular Weight 148.20 g/mol [1]

Appearance
Clear colorless to light yellow

liquid
[3]

Melting Point -20 °C

Boiling Point 113 °C

Density 0.965 g/cm³

Solubility

Soluble in organic solvents like

ethanol and ether; limited

solubility in water.

[2]

Section 2: Hazard Identification and Safety
Information
The following table summarizes the key hazard information for 3-Ethylacetophenone based

on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Category GHS Classification Hazard Statement(s)

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Not Classified
H312: Harmful in contact with

skin.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1]

Acute Toxicity, Inhalation Not Classified H332: Harmful if inhaled.

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[1]

Signal Word: Warning[1]

Primary Hazards: Irritant[1]

Section 3: First-Aid and Emergency Procedures
In the event of exposure or a spill, the following first-aid and emergency procedures should be

followed.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove contaminated

clothing and shoes. Get medical attention if

irritation develops and persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Section 4: Handling, Storage, and Personal
Protection
Proper handling and storage are crucial for maintaining the integrity of 3-Ethylacetophenone
and ensuring laboratory safety.
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Aspect Recommendations

Handling

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist. Keep away from

sources of ignition. Take measures to prevent

the buildup of electrostatic charge. Wear

suitable protective clothing, gloves, and

eye/face protection.[5]

Storage
Keep container tightly closed in a dry and well-

ventilated place. Store at 10°C - 25°C.

Personal Protective Equipment (PPE)

Eye/Face Protection Wear chemical safety goggles.

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

Use a NIOSH-approved respirator with an

organic vapor cartridge if exposure limits are

exceeded or if irritation or other symptoms are

experienced.

Section 5: Experimental Protocols
While a specific experimental protocol for a reaction involving 3-Ethylacetophenone is not

readily available in the provided search results, this section details a general and

representative procedure for a common reaction type for aromatic ketones: the Friedel-Crafts

Acylation, which is a method for its synthesis.[6][7][8]

Representative Protocol: Friedel-Crafts Acylation of
Ethylbenzene
This protocol describes the synthesis of a compound structurally related to 3-
Ethylacetophenone and illustrates the general techniques applicable.

Objective: To synthesize an ethylacetophenone isomer via Friedel-Crafts acylation of

ethylbenzene.
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Materials:

Ethylbenzene

Acetyl chloride (or acetic anhydride)

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂) (or another suitable solvent)

Ice

Water

5% Sodium hydroxide (NaOH) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Stir bar

Claisen adapter

Condenser

Separatory funnel

Beaker

Hot plate/stirrer

Procedure:

Set up a round-bottom flask with a stir bar and a Claisen adapter in an ice bath.

Add anhydrous aluminum chloride to the flask, followed by the solvent (e.g.,

dichloromethane).
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Slowly add acetyl chloride to the stirred suspension.

In a separate container, dissolve ethylbenzene in the solvent.

Slowly add the ethylbenzene solution to the reaction mixture drop-wise over a period of

approximately 5 minutes.[9]

After the addition is complete, continue stirring the mixture for an additional 10 minutes.[9]

Quench the reaction by slowly adding ice-cold water. The first milliliter should be added drop-

wise.[9]

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water and 5% aqueous NaOH solution.[9]

Dry the organic layer over anhydrous magnesium sulfate.[9]

Filter the solution and remove the solvent by evaporation to obtain the crude product.[9]

The product can be further purified by distillation or chromatography.

Section 6: Workflow Visualizations
To further aid in the safe handling and management of 3-Ethylacetophenone, the following

diagrams, created using the DOT language, illustrate key logical workflows.
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General Chemical Handling Workflow
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Chemical Spill Response Workflow
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Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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